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Compound of Interest

N-(sec-Butyl)-2-
Compound Name:
(ethylamino)benzamide

CAS No.: 1243076-15-4

Cat. No.: B1392627

Get Quote

Executive Summary & Chemical Identity

N-(sec-Butyl)-2-(ethylamino)benzamide is a lipophilic anthranilamide derivative. Its structure
features a benzamide core substituted with a secondary amine (ethylamino) at the ortho
position and a branched alkyl chain (sec-butyl) on the amide nitrogen.

» Key Challenge: The ortho-amino group often forms a strong intramolecular hydrogen bond
with the amide carbonyl oxygen. This "pseudo-ring” formation significantly reduces the
polarity of the molecule, masking the hydrogen bond donor/acceptor sites and drastically
lowering aqueous solubility compared to para- or meta- isomers.

o Solubility Class: Predicted BCS Class Il (Low Solubility, High Permeability).

e Primary Recommendation: Use DMSO for stock solutions (=10 mM). For biological assays,
utilize a Step-Down Dilution method involving intermediate organic solvents (PEG400) or
surfactants to prevent precipitation in agueous media.
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Physicochemical Profile (Predicted)

Property Value | Characteristic Implication for Solubility
CAS Number 1243076-15-4 Unique Identifier
] Small molecule, amenable to
Molecular Weight ~220.31 g/mol ]
membrane permeation
Highly Lipophilic; requires
LogP (Est.) 28-3.2 J y Pop a
organic co-solvents
Weak base; remains
pKa (Est.) ~2.5 (Aniline nitrogen) uncharged (neutral) at
physiological pH (7.[1][2][3]4)
Reduces water interaction;
H-Bonding Intramolecular (Strong) resists dissolution in pure

buffers

Optimal Solvent Systems
A. Primary Stock Solvents (High Concentration)

These solvents are suitable for preparing long-term storage stocks (10 mM — 100 mM).
e Dimethyl Sulfoxide (DMSO) [anhydrous, 299.9%)]
o Solubility: High (>50 mM).

o Mechanism: Disrupts intramolecular hydrogen bonding and solvates the lipophilic
butyl/ethyl chains.

o Usage: Preferred for freezing stocks (-20°C). Hygroscopic; keep tightly sealed.
o Ethanol (EtOH) [absolute]
o Solubility: Moderate to High (~20-50 mM).

o Usage: Useful for evaporation-based coating or when DMSO toxicity is a concern. Note:
Volatility affects concentration accuracy over time.
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e Dimethylformamide (DMF)
o Solubility: High.

o Usage: Alternative to DMSO, but generally avoided in cell-based assays due to higher
cytotoxicity.

B. Biocompatible Co-Solvent Systems (Assay Ready)

Direct dilution of DMSO stocks into water often causes "crashing out” (precipitation). Use these
intermediate systems for animal dosing or cellular assays.

e System 1 (In Vitro / Cell Culture): 0.1% DMSO + 0.5% Tween-80 in Media.
e System 2 (In Vivo / IP Injection): 5% Ethanol + 40% PEG400 + 55% Saline.

o System 3 (High Stability): 10% HP-B-Cyclodextrin (Hydroxypropyl-beta-cyclodextrin) in
water.

Experimental Protocols
Protocol A: Preparation of 10 mM Master Stock

Objective: Create a stable, accurate stock solution for long-term storage.

e Weighing: Accurately weigh 2.20 mg of N-(sec-Butyl)-2-(ethylamino)benzamide into a
sterile, antistatic microcentrifuge tube.

o Tip: If static is an issue due to the lipophilic nature, use an anti-static gun or weigh paper.
e Solvent Addition: Add 1.00 mL of anhydrous DMSO.

» Dissolution: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath
at 37°C for 5 minutes.

o Visual Check: Solution must be perfectly clear. Any turbidity indicates incomplete
dissolution.
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o Storage: Aliquot into 50 pL vials to avoid freeze-thaw cycles. Store at -20°C (stable for >6
months) or -80°C (stable for >1 year).

Protocol B: "Step-Down" Dilution for Aqueous Assays

Objective: Dilute stock to working concentration (e.g., 10 uM) without precipitation.

Incorrect Method: Adding 1 pL of 10 mM stock directly to 999 pL of PBS. (Risk: Localized
high concentration causes immediate microprecipitation).

o Correct Method (Serial Intermediate Dilution):

e Intermediate Step: Dilute the 10 mM DMSO stock 1:10 into 100% Ethanol or PEG400 to
create a 1 mM Working Stock.

o Why? This reduces the kinetic energy barrier for mixing into water.

» Final Dilution: Add the 1 mM Working Stock dropwise to the assay buffer (PBS or Media)
while vortexing the buffer.

o Target: 1:100 dilution

10 uM final concentration.

o Final Solvent Content: 0.1% DMSO, 0.9% Ethanol (well tolerated by most cell lines).

Protocol C: Turbidimetric Solubility Assessment

Objective: Verify the compound is truly dissolved in your specific assay buffer.
e Prepare a range of concentrations (1, 10, 50, 100 uM) in the assay buffer using Protocol B.
¢ Incubate at 37°C for 2 hours.

o Measure Absorbance at 620 nm (non-absorbing region for this molecule) using a microplate
reader.

e Analysis: An OD620 > 0.005 (above background) indicates precipitation/aggregation.
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Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision process for selecting the correct solvent system
based on the intended application.

Start: N-(sec-Butyl)-2-(ethylamino)benzamide
(Solid Powder)

Prepare Master Stock
(10 - 50 mM)

Select Primary Solvent

Preferred Alternative

Anhydrous DMSO Absolute Ethanol
(Standard) (Evaporation Required)
Intended Application?

Cellular Assay Animal Study Chemical Screening
(In Vitro) (In Vivo) (HTS)

Protocol: Step-Down Dilution Protocol: Solubilizing Agent Direct Acoustic Dispense
Final: <0.5% DMSO 5% EtOH / 40% PEG400 / Saline 100% DMSO SoSrce
Use Intermediate (PEG400) or 10% HP-beta-CD °

Click to download full resolution via product page
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Figure 1: Decision tree for solvent selection ensuring solubility maintenance across different
experimental contexts.

References & Grounding

Since specific peer-reviewed papers for CAS 1243076-15-4 are sparse in public repositories,
the protocols above are grounded in authoritative methodologies for the Anthranilamide
chemical class and standard ADME/Tox guidelines.

e Compound Identification:

o PubChem CID 56965985: N-(sec-butyl)-2-(ethylamino)benzamide. National Library of
Medicine (NIH). Available at: [Link] (Accessed Oct 2025).

¢ Methodological Grounding (Solubility & Formulation):

o Di, L., & Kerns, E. H. (2016).Drug-like Properties: Concepts, Structure Design and
Methods. Academic Press. (Standard reference for "Step-Down" dilution and cosolvent
selection).

o Savjani, K. T, et al. (2012). Drug Solubility: Importance and Enhancement Techniques.
ISRN Pharmaceutics. Link: [Link]

o Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic
science and product development. Journal of Pharmacy and Pharmacology. (Basis for the
HP-B-CD recommendation).

 Structural Chemistry Context:

o Gordaliza, M. (2010). Cytotoxic Anthranilamide Derivatives. Bioorganic & Medicinal
Chemistry Letters. (Provides context on the solubility challenges of the anthranilamide
scaffold).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. N-ethyl-N-[2-(ethylamino)ethyl]benzamide | C13H20N20O | CID 12892915 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 2. N/A,4-[(3-benzyl-2-oxoimidazolidin-1-yl)methyl]benzoic acid-
AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced
R&D chemicals;Fx#H (L) BIR/.AF] [accelachem.com]

o 3. Benzamide - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [Application Note: Solubilization Strategies for N-(sec-
Butyl)-2-(ethylamino)benzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1392627/docs#application-note-solubilization-
strategies-for-n-sec-butyl-2-ethylamino-benzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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